Cas no 2640934-39-8 (9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine)

• Product Name: 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine
• CAS No: 2640934-39-8
• MF: C₁₆H₂₀N₈S
• MW: 356.448599815369
• CID: 5318407
• PubChem ID: 155798783
• Update Time: 2025-07-23

9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine Chemical and Physical Properties

Names and Identifiers

• F6795-5803
• 2640934-39-8
• 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine
• AKOS040731509
• 9-Methyl-6-[4-[5-methyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-9H-purine

• Inchi： 1S/C16H20N8S/c1-11-8-17-16(25-3)21-13(11)23-4-6-24(7-5-23)15-12-14(18-9-19-15)22(2)10-20-12/h8-10H,4-7H2,1-3H3
• InChI Key： FIMDMGKLFQICFK-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3C(C)=CN=C(SC)N=3)CC2)N(C)C=1

Computed Properties

• Exact Mass: 356.15316385g/mol
• Monoisotopic Mass: 356.15316385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.0±65.0 °C(Predicted)
• pka: 7.22±0.40(Predicted)

Additional information on 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine

Introduction to 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine (CAS No. 2640934-39-8)

9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine, identified by its CAS number 2640934-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the purine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The intricate structure of 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine incorporates multiple functional groups, including a pyrimidine ring and a piperazine moiety, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of this compound have been the focus of several studies, aiming to explore its pharmacological potential. The presence of a methyl group at the 9-position and the complex substitution pattern at the 6-position of the purine core suggests possible interactions with biological targets such as enzymes and receptors. These structural features are critical in determining the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, the pyrimidine-piperazine moiety is known to exhibit interactions with ATP-binding sites, making it a promising candidate for kinase inhibitors and other enzyme-targeted therapies.

In addition to its structural complexity, 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine has shown interesting pharmacokinetic properties. Preliminary studies indicate that it exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug delivery systems and formulating effective dosage regimens.

The compound's potential applications extend beyond oncology. Research has suggested that purine derivatives may have roles in treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. The specific substitution pattern of 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine may confer unique properties that make it suitable for targeting these conditions. For example, the methylsulfanyl group could enhance binding affinity or modulate metabolic stability.

One of the most exciting areas of research involves the development of targeted therapies using 9-methyl-6-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yll]piperazin-l}y}-9H-purine as a lead compound. By modifying its structure based on computational predictions and experimental data, researchers aim to create highly selective inhibitors with minimal side effects. This approach aligns with the broader trend in drug discovery towards personalized medicine, where compounds are tailored to individual patient needs.

The synthesis of CAS No. 2640934_39_8 also presents challenges that require innovative chemical methodologies. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic chemistry, such as transition-metal-catalyzed reactions and flow chemistry, have been instrumental in improving the efficiency of these processes. These innovations not only reduce costs but also make large-scale production more feasible.

Ethical considerations are also paramount in pharmaceutical research involving compounds like CAS No 2640934_39_8. Ensuring that research is conducted responsibly, with proper safety protocols and regulatory compliance, is essential for advancing medical science while protecting both researchers and patients. Collaborative efforts between academia, industry, and regulatory bodies play a crucial role in maintaining high standards throughout the drug development process.

The future prospects for CAS No 2640934_39_8 are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of biological pathways continues to grow, so does the opportunity to develop novel treatments based on compounds like this one. The integration of artificial intelligence (AI) into drug discovery is particularly noteworthy, as AI can accelerate the identification of promising candidates and optimize their properties for clinical use.

In conclusion,CAS No 2640934_39_8 represents an exciting avenue for pharmaceutical innovation,with its complex structure offering multiple opportunities for therapeutic applications.* Further research is warranted to fully elucidate its potential benefits*and*to develop safe*and*effective treatments based on this promising compound.*